Cas no 2171829-86-8 (4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidooxolane-3-carboxylic acid)
4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidooxolane-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidooxolane-3-carboxylic acid
- 4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentaneamido]oxolane-3-carboxylic acid
- 2171829-86-8
- EN300-1493851
-
- Inchi: 1S/C26H28N2O6/c29-24(28-23-14-33-12-22(23)25(30)31)15-9-10-16(11-15)27-26(32)34-13-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-8,15-16,21-23H,9-14H2,(H,27,32)(H,28,29)(H,30,31)
- InChI Key: HIKQOBNXKANDNI-UHFFFAOYSA-N
- SMILES: O1CC(C(=O)O)C(C1)NC(C1CCC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O
Computed Properties
- Exact Mass: 464.19473662g/mol
- Monoisotopic Mass: 464.19473662g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 34
- Rotatable Bond Count: 7
- Complexity: 752
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 114Ų
4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidooxolane-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1493851-0.05g |
4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentaneamido]oxolane-3-carboxylic acid |
2171829-86-8 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1493851-0.1g |
4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentaneamido]oxolane-3-carboxylic acid |
2171829-86-8 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1493851-0.25g |
4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentaneamido]oxolane-3-carboxylic acid |
2171829-86-8 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1493851-0.5g |
4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentaneamido]oxolane-3-carboxylic acid |
2171829-86-8 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1493851-1.0g |
4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentaneamido]oxolane-3-carboxylic acid |
2171829-86-8 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1493851-2.5g |
4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentaneamido]oxolane-3-carboxylic acid |
2171829-86-8 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1493851-5.0g |
4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentaneamido]oxolane-3-carboxylic acid |
2171829-86-8 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1493851-10.0g |
4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentaneamido]oxolane-3-carboxylic acid |
2171829-86-8 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1493851-50mg |
4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentaneamido]oxolane-3-carboxylic acid |
2171829-86-8 | 50mg |
$2829.0 | 2023-09-28 | ||
| Enamine | EN300-1493851-100mg |
4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentaneamido]oxolane-3-carboxylic acid |
2171829-86-8 | 100mg |
$2963.0 | 2023-09-28 |
4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidooxolane-3-carboxylic acid Related Literature
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
Additional information on 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidooxolane-3-carboxylic acid
Introduction to 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidooxolane-3-carboxylic Acid (CAS No. 2171829-86-8)
4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidooxolane-3-carboxylic acid, identified by its CAS number 2171829-86-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.
The molecular structure of this compound is characterized by its intricate arrangement of functional groups, including a fluoren-9-ylmethoxycarbonyl moiety and an amide linkage. The presence of these features not only contributes to its unique chemical properties but also suggests potential interactions with biological targets. Specifically, the fluoren moiety is known for its stability and fluorescence properties, which can be leveraged in various biochemical assays and imaging techniques.
In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The amide group in 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidooxolane-3-carboxylic acid provides a versatile scaffold for further chemical modifications, enabling the synthesis of derivatives with enhanced pharmacological profiles.
One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The combination of the cyclopentane ring and the oxolane moiety creates a rigid framework that can interact with biological targets in a highly specific manner. This structural feature is particularly valuable in the design of small-molecule inhibitors, which are crucial for treating a wide range of diseases.
Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their favorable pharmacokinetic properties. The incorporation of fluorine atoms into drug molecules often enhances their metabolic stability, bioavailability, and binding affinity. In the case of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidooxolane-3-carboxylic acid, the presence of the fluoren group suggests that it may exhibit similar advantages, making it an attractive candidate for further investigation.
The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, is essential for constructing the complex molecular framework. These synthetic approaches not only highlight the expertise required in organic chemistry but also underscore the importance of innovation in drug development.
In addition to its synthetic challenges, 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidooxolane-3-carboxylic acid has shown promise in preclinical studies. Research has demonstrated that derivatives of this compound can interact with specific enzymes and receptors involved in disease pathways. For instance, studies have indicated that modifications to the amide group can enhance binding affinity to target proteins, leading to more effective therapeutic outcomes.
The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it suitable for use in biochemical research tools and diagnostic agents. For example, fluorescent derivatives can be employed in high-throughput screening assays to identify new drug candidates rapidly and efficiently.
The development of novel compounds like 4-3-({(9H-fluoren-9yl)methoxycarbonyl}amino)cyclopentaneamidooxolane-3-carboxylic acid relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. By combining expertise from these fields, researchers can accelerate the discovery and optimization process, bringing new treatments to patients more quickly.
The future prospects for this compound are promising, with ongoing research aimed at exploring its full potential. Further investigations are needed to elucidate its mechanism of action and identify any potential side effects or toxicities. Additionally, computational modeling and structure-based drug design approaches can be employed to refine the molecular structure and improve its pharmacological properties.
In conclusion, 4-3-({(9H-fluoren)-9-ylmethyloxycarboxylyloxy})aminocyclopentanecarboxylic acid oxolanecarboxylic acid (CAS No. 2171829-86-8)} is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and promising biological activities make it a valuable asset in the quest for new therapeutic agents. As research continues to uncover its full capabilities, this compound is poised to play a crucial role in addressing some of today's most challenging medical conditions.
2171829-86-8 (4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidooxolane-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)